![molecular formula C12H17NO2 B067289 4-(3-Methoxyphenyl)piperidin-4-ol CAS No. 180161-15-3](/img/structure/B67289.png)
4-(3-Methoxyphenyl)piperidin-4-ol
Overview
Description
“4-(3-Methoxyphenyl)piperidin-4-ol” is a chemical compound with the molecular formula C12H17NO2 . It is an intermediate of Meperidine (Pethidine) .
Synthesis Analysis
The synthesis of “4-(3-Methoxyphenyl)piperidin-4-ol” and its derivatives has been explored in several studies . For example, one study identified a new scaffold as a potent analgesic with ED 50 values of 0.54 mg/kg and 0.021 mg/kg in hot plate and antiwrithing models, respectively .
Molecular Structure Analysis
The molecular structure of “4-(3-Methoxyphenyl)piperidin-4-ol” can be represented by the InChI code: InChI=1S/C12H17NO2/c1-15-11-4-2-3-10(9-11)12(14)5-7-13-8-6-12/h2-4,9,13-14H,5-8H2,1H3
. The compound has a molecular weight of 207.27 g/mol .
Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(3-Methoxyphenyl)piperidin-4-ol” include a molecular weight of 207.27 g/mol, a XLogP3-AA value of 0.9, two hydrogen bond donors, three hydrogen bond acceptors, and two rotatable bonds .
Scientific Research Applications
Potential Treatment for HIV
A series of novel piperidin-4-ol derivatives, including “4-(3-Methoxyphenyl)piperidin-4-ol”, were designed, synthesized, and evaluated for potential treatment of HIV . The chemokine receptor CCR5, belonging to the seven transmembrane G-protein coupled receptor family, has been identified as the essential coreceptor in the process of HIV-1 entry . Blockade of the CCR5 receptor seems not only to treat HIV-1 infections but also, importantly, not to be associated with any mechanism-related side effects . These facts have inspired much research to identify new CCR5 antagonists .
Broad Spectrum of Therapeutic Applications
Piperidine derivatives, including “4-(3-Methoxyphenyl)piperidin-4-ol”, are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents . This wide range of applications highlights the importance of the piperidine nucleus in the field of drug discovery .
Mechanism of Action
Target of Action
Similar compounds have been evaluated for potential treatment of hiv, suggesting that the compound may interact with the chemokine receptor ccr5 .
Mode of Action
Based on the information about similar compounds, it can be inferred that it might interact with its target receptor (such as ccr5) and induce changes that could potentially inhibit the entry of hiv-1 .
Biochemical Pathways
If the compound does indeed target ccr5, it could affect the hiv-1 entry pathway .
Result of Action
If the compound does interact with ccr5, it could potentially inhibit the entry of hiv-1, thereby preventing the infection .
properties
IUPAC Name |
4-(3-methoxyphenyl)piperidin-4-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2/c1-15-11-4-2-3-10(9-11)12(14)5-7-13-8-6-12/h2-4,9,13-14H,5-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACKHHBDZZHPXKZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2(CCNCC2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10360223 | |
Record name | 4-(3-methoxyphenyl)piperidin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10360223 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Methoxyphenyl)piperidin-4-ol | |
CAS RN |
180161-15-3 | |
Record name | 4-(3-methoxyphenyl)piperidin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10360223 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.